Cas no 618879-66-6 (AK258506)

• Product Name: AK258506
• CAS No: 618879-66-6
• MF: C₂₁H₂₃N₃O₂S₂
• MW: 413.556222200394
• CID: 3051638
• PubChem ID: 1995597
• Update Time: 2025-04-21

AK258506 Chemical and Physical Properties

Names and Identifiers

• AK258506
• AKOS002188467
• 638-203-7
• 2-((3-Ethyl-4-oxo-3,4,5,6,7,8-hexahydro(1)benzothieno(2,3-D)pyrimidin-2-YL)sulfanyl)-N-(3-methylphenyl)acetamide
• STL255398
• 618879-66-6
• 2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• 2-((3-Ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide

• Inchi： 1S/C21H23N3O2S2/c1-3-24-20(26)18-15-9-4-5-10-16(15)28-19(18)23-21(24)27-12-17(25)22-14-8-6-7-13(2)11-14/h6-8,11H,3-5,9-10,12H2,1-2H3,(H,22,25)
• InChI Key： ITIKCRLJBVDNTO-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(CC)C(=N2)SCC(NC2C=CC=C(C)C=2)=O)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 413.12316933Da
• Monoisotopic Mass: 413.12316933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 115Ų